Cas no 1505576-60-2 (2-((6-Aminopyrimidin-4-yl)(ethyl)amino)ethan-1-ol)

• Product Name: 2-((6-Aminopyrimidin-4-yl)(ethyl)amino)ethan-1-ol
• CAS No: 1505576-60-2
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 4772615
• Update Time: 2025-11-02

2-((6-Aminopyrimidin-4-yl)(ethyl)amino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-((6-aminopyrimidin-4-yl)(ethyl)amino)ethan-1-ol
• 2-[(6-aminopyrimidin-4-yl)-ethylamino]ethanol
• 2-((6-Aminopyrimidin-4-yl)(ethyl)amino)ethan-1-ol

• Inchi： 1S/C8H14N4O/c1-2-12(3-4-13)8-5-7(9)10-6-11-8/h5-6,13H,2-4H2,1H3,(H2,9,10,11)
• InChI Key： FCKCWKKUNKBSJU-UHFFFAOYSA-N
• SMILES： OCCN(C1C=C(N)N=CN=1)CC

Computed Properties

• Exact Mass: 182.11676108 g/mol
• Monoisotopic Mass: 182.11676108 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 75.3
• Molecular Weight: 182.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-((6-Aminopyrimidin-4-yl)(ethyl)amino)ethan-1-ol

Comprehensive Guide to 2-((6-Aminopyrimidin-4-yl)(ethyl)amino)ethan-1-ol (CAS No. 1505576-60-2): Properties, Applications, and Market Insights

2-((6-Aminopyrimidin-4-yl)(ethyl)amino)ethan-1-ol (CAS No. 1505576-60-2) is a specialized aminopyrimidine derivative with a wide range of applications in pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique ethylaminoethanol side chain, has garnered significant attention due to its potential as a building block for drug discovery and other high-value chemical syntheses. Researchers and industry professionals frequently search for information on its synthesis methods, physicochemical properties, and commercial availability, making it a topic of growing interest in scientific circles.

The molecular structure of 2-((6-Aminopyrimidin-4-yl)(ethyl)amino)ethan-1-ol combines a pyrimidine core with an amino group at the 6-position and an N-ethyl-2-hydroxyethylamino substituent at the 4-position. This arrangement gives the compound distinct hydrogen bonding capabilities and moderate polarity, which are crucial for its interactions in biological systems. With a molecular formula of C₈H₁₄N₄O and a molecular weight of 182.22 g/mol, this compound typically appears as a white to off-white crystalline powder under standard conditions. Its solubility profile shows good dissolution in polar solvents like water, methanol, and dimethyl sulfoxide (DMSO), while being less soluble in non-polar organic solvents.

In pharmaceutical applications, 2-((6-Aminopyrimidin-4-yl)(ethyl)amino)ethan-1-ol serves as a valuable intermediate for the development of kinase inhibitors and other targeted therapies. The compound's pyrimidine scaffold is particularly attractive for drug design due to its ability to mimic natural nucleotides and participate in key biological interactions. Recent studies have explored its potential in developing treatments for various conditions, aligning with current trends in personalized medicine and small molecule therapeutics. The presence of both amino and hydroxy functional groups allows for versatile chemical modifications, making it a flexible building block in medicinal chemistry.

The agrochemical industry has also shown interest in 2-((6-Aminopyrimidin-4-yl)(ethyl)amino)ethan-1-ol derivatives for developing new plant protection agents. As the agricultural sector faces increasing pressure to develop environmentally friendly and target-specific pesticides, compounds with aminopyrimidine structures are being investigated for their potential to address these challenges. The compound's moderate lipophilicity (calculated LogP ~0.5) contributes to favorable absorption characteristics in biological systems, while its hydrogen bonding capacity enhances target binding specificity.

From a synthetic chemistry perspective, 2-((6-Aminopyrimidin-4-yl)(ethyl)amino)ethan-1-ol presents interesting opportunities for structure-activity relationship studies. Researchers often modify the ethylamino or hydroxyethyl moieties to fine-tune the compound's properties, creating derivatives with optimized characteristics for specific applications. The compound's stability under normal storage conditions (recommended storage at 2-8°C in a dry environment) and its compatibility with common organic synthesis techniques make it a practical choice for laboratory use.

The market for 2-((6-Aminopyrimidin-4-yl)(ethyl)amino)ethan-1-ol has shown steady growth, particularly in regions with strong pharmaceutical and agrochemical research sectors. North America and Europe currently lead in demand, followed by emerging markets in Asia. Suppliers typically offer the compound in research quantities (milligram to gram scale) with purity levels ranging from 95% to 98%, while some manufacturers provide custom synthesis services for larger-scale requirements. Pricing varies depending on quantity and purity, with current market rates making it accessible for most research applications.

Quality control for 2-((6-Aminopyrimidin-4-yl)(ethyl)amino)ethan-1-ol typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry to verify identity and purity. The compound's melting point (typically 160-165°C) serves as an additional quality indicator. Proper handling requires standard laboratory precautions, including the use of personal protective equipment and adequate ventilation, although the compound is not classified as highly hazardous under normal conditions of use.

Future research directions for 2-((6-Aminopyrimidin-4-yl)(ethyl)amino)ethan-1-ol include exploring its potential in novel drug delivery systems and as a ligand in catalytic applications. The growing interest in green chemistry approaches may also drive development of more sustainable synthesis routes for this compound. As the scientific community continues to investigate aminopyrimidine chemistry, this particular derivative is likely to maintain its relevance across multiple disciplines, offering opportunities for innovation in both academic and industrial settings.

For researchers seeking additional information about 2-((6-Aminopyrimidin-4-yl)(ethyl)amino)ethan-1-ol, key resources include chemical databases, patent literature, and specialized suppliers' catalogs. The compound's CAS number 1505576-60-2 serves as a unique identifier for precise searching across these resources. As with any specialized chemical, consulting the most recent literature and safety data is recommended before beginning experimental work with this material.